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Compound of Interest

Nepsilon-Carbobenzoxy-Nalpha-
Compound Name:
tosyl-L-lysine

Cat. No.: B554627

A Note on Nomenclature: The compound "Cbz-Tos-L-Lysine" is not a standard or commercially
available chemical entity. The nomenclature is ambiguous as it does not specify the attachment
points of the Carboxybenzyl (Cbz) and Tosyl (Tos) protecting groups to the a- and e-amino
groups of the L-lysine backbone. This guide will focus on a well-characterized and widely used
di-protected lysine derivative, Na-Boc-Ne-Cbz-L-lysine, as a representative example for
researchers, scientists, and drug development professionals. This compound incorporates two
distinct and orthogonally removable protecting groups, a core concept in peptide synthesis and
medicinal chemistry.

Core Structure and Properties of Na-Boc-Ne-Cbz-L-
lysine

Na-Boc-Ne-Cbz-L-lysine is a derivative of the amino acid L-lysine where the a-amino group is
protected by a tert-butyloxycarbonyl (Boc) group, and the e-amino group on the side chain is
protected by a carboxybenzyl (Cbz or Z) group. This differential protection allows for the
selective deprotection and modification of either amino group, making it a valuable building
block in the synthesis of complex peptides and other organic molecules.[1]

Chemical Structure:

Caption: Synthetic workflow for Na-Boc-Ne-Chz-L-lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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